Cas no 2228282-27-5 (2-4-(difluoromethoxy)-2-fluorophenylpyrrolidine)

• Product Name: 2-4-(difluoromethoxy)-2-fluorophenylpyrrolidine
• CAS No: 2228282-27-5
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 5888806
• PubChem ID: 165863115
• Update Time: 2025-06-14

2-4-(difluoromethoxy)-2-fluorophenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-4-(difluoromethoxy)-2-fluorophenylpyrrolidine
• EN300-1966439
• 2228282-27-5
• 2-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidine

• Inchi： 1S/C11H12F3NO/c12-9-6-7(16-11(13)14)3-4-8(9)10-2-1-5-15-10/h3-4,6,10-11,15H,1-2,5H2
• InChI Key： PCARQQPTNLQHOJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1CCCN1)OC(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-4-(difluoromethoxy)-2-fluorophenylpyrrolidine

Comprehensive Overview of 2-4-(difluoromethoxy)-2-fluorophenylpyrrolidine (CAS No. 2228282-27-5)

The compound 2-4-(difluoromethoxy)-2-fluorophenylpyrrolidine, identified by its CAS number 2228282-27-5, is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethoxy and fluorophenyl moieties, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for novel bioactive molecules, given its ability to modulate pharmacokinetic properties such as metabolic stability and membrane permeability.

In recent years, the demand for fluorinated compounds like 2-4-(difluoromethoxy)-2-fluorophenylpyrrolidine has surged due to their enhanced bioavailability and resistance to enzymatic degradation. This aligns with the growing trend in medicinal chemistry to develop "fluorine-containing drugs," a topic frequently searched in academic and industrial databases. The compound's CAS no 2228282-27-5 is often queried alongside terms like "fluorophenylpyrrolidine synthesis" and "difluoromethoxy applications," reflecting its relevance in cutting-edge research.

From a synthetic perspective, 2-4-(difluoromethoxy)-2-fluorophenylpyrrolidine exemplifies the strategic incorporation of fluorine atoms to fine-tune molecular interactions. Its pyrrolidine core serves as a versatile scaffold, enabling modifications that cater to specific biological targets. This adaptability has led to its exploration in areas such as central nervous system (CNS) drug development and crop protection agents, both of which are high-priority sectors in global R&D.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike traditional halogenated compounds, fluorinated derivatives like CAS 2228282-27-5 often exhibit lower ecotoxicity, addressing the industry's shift toward "green chemistry"—a hot topic in sustainability-focused forums. Researchers frequently investigate its degradation pathways and environmental persistence, questions commonly raised in scientific literature and patent filings.

In summary, 2-4-(difluoromethoxy)-2-fluorophenylpyrrolidine (CAS No. 2228282-27-5) represents a convergence of innovation in fluorine chemistry and practical applications. Its multifaceted utility ensures continued interest, whether in answering "how to synthesize fluorophenylpyrrolidines" or exploring "emerging fluorinated agrochemicals." As the scientific community prioritizes precision and sustainability, this compound is poised to remain a key player in advanced molecular design.